Monoethyl Phthalate O-β-D-Glucuronide
Monoethyl Phthalate O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
671215-25-1
VCID:
VC0127001
InChI:
InChI=1S/C16H18O10/c1-2-24-14(22)7-5-3-4-6-8(7)15(23)26-16-11(19)9(17)10(18)12(25-16)13(20)21/h3-6,9-12,16-19H,2H2,1H3,(H,20,21)/t9-,10-,11+,12-,16-/m0/s1
SMILES:
CCOC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C16H18O10
Molecular Weight:
370.31
Monoethyl Phthalate O-β-D-Glucuronide
CAS No.: 671215-25-1
Reference Standards
VCID: VC0127001
Molecular Formula: C16H18O10
Molecular Weight: 370.31
| CAS No. | 671215-25-1 |
|---|---|
| Product Name | Monoethyl Phthalate O-β-D-Glucuronide |
| Molecular Formula | C16H18O10 |
| Molecular Weight | 370.31 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-(2-ethoxycarbonylbenzoyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H18O10/c1-2-24-14(22)7-5-3-4-6-8(7)15(23)26-16-11(19)9(17)10(18)12(25-16)13(20)21/h3-6,9-12,16-19H,2H2,1H3,(H,20,21)/t9-,10-,11+,12-,16-/m0/s1 |
| Standard InChIKey | MCMQAADVCDNUCU-RPHNGCRZSA-N |
| SMILES | CCOC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | 1-(Ethyl 1,2-Benzenedicarboxylate) β-D-Glucopyranuronic Acid; |
| PubChem Compound | 71750794 |
| Last Modified | Nov 11 2021 |
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